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Compound of Interest

Compound Name: Calcium borohydride

Cat. No.: B094973 Get Quote

Technical Support Center: Calcium Borohydride
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and stability of calcium borohydride (Ca(BH₄)₂),

particularly concerning its interaction with air.

Frequently Asked Questions (FAQs)
Q1: Is calcium borohydride stable in air?

A1: The stability of calcium borohydride in air is critically dependent on the moisture content

of the air. While it can be stable in completely dry air, it is highly hygroscopic and reacts

vigorously with atmospheric moisture.[1][2][3][4] Therefore, for practical laboratory purposes, it

is considered air-sensitive and should be handled under an inert atmosphere (e.g., argon or

nitrogen).[5][6]

Q2: What happens when calcium borohydride is exposed to air?

A2: When exposed to ambient air, calcium borohydride primarily reacts with moisture

(hydrolysis). This reaction is vigorous and produces flammable hydrogen gas, which poses a

significant safety hazard.[3][7] The reaction also forms calcium borates.[8][9] At elevated

temperatures, oxidation can occur, leading to the formation of intermediates like calcium
borohydride borate.[10][11]
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Q3: My sample of calcium borohydride seems to be degrading or losing reactivity. What could

be the cause?

A3: Degradation and loss of reactivity are most commonly due to inadvertent exposure to

moisture. Even brief exposure to humid air can lead to surface hydrolysis, forming a less

reactive layer of calcium borates and reducing the potency of the reagent. Ensure that the

compound is stored and handled strictly under anhydrous and inert conditions.

Q4: What are the visible signs of decomposition or reaction with air?

A4: Visible signs of reaction with moisture can include clumping of the powder, a change in

texture, or the evolution of gas (hydrogen). If the material comes into contact with a significant

amount of water, the reaction will be rapid and highly exothermic, potentially causing a fire.

Q5: How should I properly store calcium borohydride?

A5: Calcium borohydride should be stored in a tightly sealed, waterproof double container in

a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials

such as acids and oxidizing agents.[3][6] The container should be stored in a dedicated cabinet

for water-reactive materials. Many suppliers provide and recommend storage under an inert

gas like argon.[5]
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Issue Possible Cause Recommended Action

Spontaneous ignition or

smoking upon dispensing

Reaction with a significant

amount of moisture in the air or

on contaminated tools.

Immediately use a Class D fire

extinguisher (for combustible

metals). Do NOT use water,

foam, or carbon dioxide

extinguishers. Evacuate the

area and notify safety

personnel.

Gas evolution (bubbling)

observed when adding a

solvent

The solvent is not anhydrous

or is a protic solvent (e.g.,

water, alcohols, amines).

Use only anhydrous, aprotic

solvents for reactions unless a

controlled hydrolysis is

intended. Ensure all glassware

is thoroughly dried before use.

Reduced yield or incomplete

reaction

The reagent has been partially

hydrolyzed due to improper

storage or handling.

Use a fresh, unopened

container of calcium

borohydride. If a container has

been opened, ensure it was

properly sealed under an inert

atmosphere. Consider titrating

the reagent to determine its

active hydride content before

use.

Solid material appears caked

or is difficult to handle

The material has absorbed

moisture from the air.

The material is likely degraded

and may not be suitable for

use. Handle with extreme

caution as it may contain

trapped hydrogen gas.

Dispose of the material

according to your institution's

hazardous waste guidelines.

Data Presentation
Table 1: Reactivity of Calcium Borohydride
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Reactant Products Hazards

Water / Protic Solvents
Calcium borates, Hydrogen

gas (H₂)

Vigorous, exothermic reaction;

release of flammable gas.[8][9]

Air (moisture)
Calcium borates, Hydrogen

gas (H₂)

Hydrolysis upon exposure to

humidity.[8][9]

Air (oxygen, at elevated

temperatures)

Calcium borohydride borates

and other oxides

Oxidation can occur upon

heating in the presence of

oxygen.[10][11]

Acids
Calcium salts, Boranes,

Hydrogen gas (H₂)

Violent reaction, release of

flammable and toxic gases.

Oxidizing Agents
Varies (potential for fire or

explosion)

Violent and potentially

explosive reactions.

Table 2: Thermal Decomposition of Calcium Borohydride (under inert atmosphere)

Temperature Range (°C) Event Decomposition Products

~140
Reversible phase transition (α

to β form)
-

320 - 500
Dehydrogenation (multi-step

process)

Calcium hydride (CaH₂),

Calcium hexaboride (CaB₆),

Hydrogen gas (H₂), and other

intermediates.[12][13][14]

Note: The decomposition pathway and temperature can be influenced by factors such as

heating rate, atmosphere, and the presence of catalysts or impurities.[12][13]

Experimental Protocols
Protocol 1: Safe Handling of Calcium Borohydride in a Glovebox
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Ensure the glovebox atmosphere is inert (e.g., argon or nitrogen) with low moisture and

oxygen levels (<10 ppm is recommended).[2]

Gather all necessary equipment (spatulas, weighing paper, reaction vessels) and ensure

they are clean and dry. It is good practice to bring them into the glovebox antechamber

and evacuate/refill with inert gas several times.

Dispensing:

Allow the calcium borohydride container to reach the temperature of the glovebox before

opening to prevent condensation of any residual moisture.

Slowly open the container.

Using a clean, dry spatula, dispense the required amount of powder onto weighing paper

or directly into a pre-tared reaction vessel.

Avoid creating dust.

Sealing and Storage:

Tightly seal the main container of calcium borohydride immediately after dispensing. It is

advisable to use vacuum grease on ground glass joints or wrap the cap with paraffin film

for extra security.

The dispensed reagent in the reaction vessel should be sealed or immediately used in the

subsequent reaction steps within the inert atmosphere.

Cleanup:

Carefully clean any spilled material using a dry cloth or brush.

Quench any residual material on tools or weighing paper by slowly adding it to a large

volume of a suitable solvent (e.g., isopropanol) in a fume hood, being mindful of hydrogen

gas evolution.
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Caption: Workflow for the safe handling of calcium borohydride.
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Caption: Reaction of calcium borohydride with water (hydrolysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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